Cas no 2680682-46-4 ((9H-fluoren-9-yl)methyl N-2-(2-methylprop-2-enoyl)phenylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-2-(2-methylprop-2-enoyl)phenylcarbamate
• CAS No: 2680682-46-4
• MF: C₂₅H₂₁NO₃
• MW: 383.439146757126
• CID: 5621981
• PubChem ID: 165942913
• Update Time: 2025-05-30

(9H-fluoren-9-yl)methyl N-2-(2-methylprop-2-enoyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[2-(2-methylprop-2-enoyl)phenyl]carbamate
• EN300-28302094
• 2680682-46-4
• (9H-fluoren-9-yl)methyl N-2-(2-methylprop-2-enoyl)phenylcarbamate

• Inchi： 1S/C25H21NO3/c1-16(2)24(27)21-13-7-8-14-23(21)26-25(28)29-15-22-19-11-5-3-9-17(19)18-10-4-6-12-20(18)22/h3-14,22H,1,15H2,2H3,(H,26,28)
• InChI Key： OFUVMHCKRVSSPX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(C(=C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 383.15214353g/mol
• Monoisotopic Mass: 383.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 55.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-2-(2-methylprop-2-enoyl)phenylcarbamate

Introduction to (9H-fluoren-9-yl)methyl N-2-(2-methylprop-2-enoyl)phenylcarbamate (CAS No. 2680682-46-4)

(9H-fluoren-9-yl)methyl N-2-(2-methylprop-2-enoyl)phenylcarbamate, CAS No. 2680682-46-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular architecture, represents a convergence of fluorinated aromatic systems and acylated carbamate functionalities, making it a promising candidate for various applications in medicinal chemistry and drug discovery.

The molecular structure of this compound features a fluorene core, which is a well-documented scaffold in the development of biologically active molecules due to its rigidity and electronic properties. The presence of the fluorene moiety at the 9-position, linked via a methyl group, contributes to the overall stability and lipophilicity of the molecule. This structural feature is particularly advantageous in designing compounds with enhanced solubility and bioavailability, critical factors in pharmaceutical development.

In addition to the fluorene moiety, the compound incorporates a carbamate group at the N-position, further functionalized with a phenyl ring carrying an acylated side chain. The specific substitution pattern, including the 2-methylprop-2-enoyl group, introduces unique electronic and steric properties that can modulate the biological activity of the molecule. Such modifications are often employed to enhance binding affinity to biological targets, such as enzymes or receptors, thereby increasing the therapeutic efficacy of potential drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. The use of high-throughput virtual screening techniques has facilitated the identification of novel analogs with improved pharmacological profiles. Studies have demonstrated that modifications at the fluorene core and carbamate substituents can significantly influence binding interactions with biological targets, making this compound a valuable tool for structure-activity relationship (SAR) studies.

The synthesis of (9H-fluoren-9-yl)methyl N-2-(2-methylprop-2-enoyl)phenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorinated aromatic systems often presents synthetic challenges due to their sensitivity to various reaction conditions. However, recent methodologies have improved the efficiency and yield of such syntheses, making it feasible to produce this compound on a larger scale for research purposes.

In the realm of medicinal chemistry, this compound has been explored for its potential as an intermediate in the synthesis of more complex drug molecules. The versatility of its functional groups allows for further derivatization, enabling chemists to tailor its properties for specific applications. For instance, the carbamate group can be hydrolyzed or amidated to introduce additional functionality, while the fluorene core can serve as a handle for conjugation with other biomolecules.

Research has also highlighted the role of fluorine-containing compounds in enhancing metabolic stability and reducing susceptibility to enzymatic degradation. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to improve their bioavailability and prolong their half-life in vivo. In this context, (9H-fluoren-9-yl)methyl N-2-(2-methylprop-2-enoyl)phenylcarbamate

The compound's potential applications extend beyond traditional pharmaceuticals into areas such as materials science and agrochemicals. Fluorene derivatives are known for their fluorescence properties, making them useful in optoelectronic devices and imaging techniques. Additionally, the acylated carbamate functionality can be exploited in designing novel agrochemicals with enhanced efficacy against pests and pathogens.

Ethical considerations are paramount in any research involving pharmaceutical compounds. Ensuring that synthetic pathways are environmentally sustainable and that laboratory practices adhere to stringent safety standards are essential aspects of modern chemical research. The development of green chemistry methodologies has been instrumental in addressing these concerns, allowing for more sustainable production processes.

In conclusion, (9H-fluoren-9-yl)methyl N-2-(2-methylprop-2-enoyl)phenylcarbamate, CAS No. 2680682-46-4, is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable tool for SAR studies and drug development efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for fluorinated aromatic systems, this compound is poised to play an important role in shaping future therapeutic strategies.